Cas no 2219376-52-8 (3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2219376-52-8
• MF: C₂₂H₂₃NO₆S
• MW: 429.486125230789
• CID: 6276569
• PubChem ID: 165606154
• Update Time: 2025-05-19

3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1716992
• 2219376-52-8

• Inchi： 1S/C22H23NO6S/c24-21(25)20(11-14-9-10-30(27,28)13-14)23-22(26)29-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20H,9-13H2,(H,23,26)(H,24,25)
• InChI Key： WNLGVHGJNQQOQY-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(C(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)(=O)=O

Computed Properties

• Exact Mass: 429.12460863g/mol
• Monoisotopic Mass: 429.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Additional information on 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2219376-52-8)

The compound 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2219376-52-8) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. This compound features a unique combination of a thiolane ring system and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it a valuable building block in the development of novel therapeutics and bioactive peptides. Its structural complexity and functional versatility have garnered attention in both academic and industrial settings.

One of the key features of this compound is its Fmoc-protected amino acid moiety, which is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group is favored for its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable in modern peptide chemistry. Researchers often search for "Fmoc-amino acid derivatives" or "peptide synthesis reagents" to find compounds like this, highlighting its relevance in cutting-edge biochemical research.

In addition to its role in peptide synthesis, 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has potential applications in drug discovery, particularly in the design of sulfone-containing therapeutics. Sulfones are known for their bioactivity and are frequently explored in the development of anti-inflammatory and antimicrobial agents. This aligns with current trends in pharmaceutical research, where users frequently inquire about "sulfone derivatives in drug design" or "bioactive sulfur compounds."

The compound's CAS No. 2219376-52-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Its molecular structure, which includes a propanoic acid backbone, further enhances its utility in derivatization and conjugation reactions. This versatility makes it a sought-after reagent in laboratories focused on "custom peptide synthesis" and "bioconjugation techniques."

From an SEO perspective, this compound intersects with several high-traffic keywords, such as "Fmoc-protected amino acids," "peptide coupling reagents," and "sulfone-based drug candidates." These terms reflect the growing interest in precision medicine and targeted therapies, where 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid could play a pivotal role. Its unique structure also positions it as a subject of interest for researchers investigating "unnatural amino acids" and "peptide mimetics."

In summary, 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2219376-52-8) is a multifaceted compound with broad applications in peptide synthesis, drug discovery, and biochemical research. Its combination of a thiolane sulfone and Fmoc-protected amine makes it a valuable tool for scientists exploring new frontiers in molecular design and therapeutic development.